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Compound of Interest |

Compound Name: Tetramethyl-d12 orthosilicate
CAS No.: 80396-70-9
Cat. No.- B1627121
\, J

Executive Summary: The "Silent Blinder" Hazard

Tetramethyl-d12 orthosilicate (TMOS-d12) is not merely a deuterated solvent; itis a
Category 1 Acute Inhalation Hazard and a severe lachrymator with a unique, insidious toxicity
profile. Unlike standard organic solvents, the primary danger of TMOS-d12 is not systemic
poisoning, but irreversible corneal opacification (blindness).

Upon contact with moisture in the eyes or lungs, TMOS-d12 hydrolyzes to form deuterated
methanol (

) and silicon dioxide (

). This silica precipitates directly into the corneal tissue or alveolar sacs. Once formed, this
“liquid glass" cannot be flushed out, leading to permanent blindness or fatal pulmonary edema.

Critical Directive: Treat TMOS-d12 with the same extreme caution as non-labeled TMOS. The
deuterium labeling (

) does not mitigate toxicity.

Chemical & Physical Profile

Understanding the physical properties is the first step in effective containment.
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Property Data Operational Implication
1067-12-5 (Labeled) / 681-84- o
CAS Number Use for waste manifesting.
5 (Unlabeled)
] Flammable (D001). Store in
Flash Point 26°C (79°F) )
flammables cabinet.
N ) Moderate volatility; vapors
Boiling Point 121°C

linger.

Hydrolysis Rate

Rapid (Exothermic)

Do not use water for initial spill

cleanup.

Reaction Products

(Silica) +

(Methanol-d4)

Silica causes physical tissue

damage; Methanol is toxic.[1]

Odor Threshold

Poor warning properties

Do not rely on smell. Use

engineering controls.

Mechanism of Action (Causality)

To understand the disposal strictures, one must understand the chemistry. The hydrolysis

reaction drives the hazard:

Diagram 1: The Hydrolysis Toxicity Loop

This diagram illustrates why standard water-flushing protocols fail with TMOS, converting a

chemical splash into a physical tissue anchor.
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Caption: The conversion of liquid TMOS to solid Silica upon contact with biological tissue.

Proper Disposal Procedures

Core Rule: Never dispose of TMOS-d12 down the drain. The hydrolysis will clog plumbing with
silica gel and release toxic methanol vapors into the sewage system.

Protocol A: Bulk Liquid Disposal (Unused Reagent)

Use this for expired bottles or significant leftover volumes.
o Segregation: Keep separate from oxidizers, strong acids, and aqueous waste streams.

» Container: Keep in the original manufacturer container if possible. If transferring, use a clean
High-Density Polyethylene (HDPE) or glass container with a Teflon-lined cap.

e Labeling:

o

Primary Tag: Hazardous Waste.

[¢]

Constituents: "Tetramethyl orthosilicate (Deuterated).”

[¢]

Hazards: Flammable, Toxic (Inhalation), Water Reactive.

[e]

RCRA Codes:D001 (Ignitable). Note: While not explicitly P-listed, it is often managed as
highly toxic characteristic waste.

» Storage: Store in a dedicated "Water-Reactive/Flammable" waste cabinet until pickup.

Protocol B: Empty Container Management

TMOS residues can rupture sealed bottles if atmospheric moisture enters and hydrolyzes the
silane, building pressure.

e Triple Rinse:

o Perform in a functioning fume hood.[2]
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o Rinse the empty bottle 3 times with a dry compatible solvent (e.g., anhydrous Isopropanol
or Hexane). Do not use water.[3][4][5]

o Collect rinsate into the "Flammable Solvent" waste stream (Protocol A).

o Decontamination (Optional but Recommended):

o After solvent rinsing, allow the bottle to stand open in the back of the fume hood for 24
hours to allow trace volatiles to evaporate.

o Only then can the bottle be rinsed with water to convert final traces to silica dust.

o Disposal: Deface the label and dispose of the glass/plastic as "Lab Trash" (if locally
permitted for triple-rinsed containers) or "Glass Waste."

Protocol C: Spill Cleanup (Immediate Action)

Small spills (<10mL) in a fume hood.

Evacuate & Isolate: Alert nearby personnel. Ensure fume hood is active.[2]

Do NOT use Water: Water will cause splattering and rapid release of methanol vapors.

Absorb: Use a dry absorbent pad, vermiculite, or dry sand.

Neutralize (Controlled):
o Once absorbed, transfer the solid waste to a bucket in the hood.

o If safe, add a 5% aqueous sodium carbonate solution slowly to the waste bucket to force
hydrolysis in a controlled manner.

Pack: Seal the waste in a double-bag or wide-mouth drum labeled "Debris contaminated with
TMOS - Flammable/Toxic."

Decision Matrix: Waste Stream Selection

This logic flow ensures you select the correct disposal path based on the state of the material.
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TMOS-d12 Waste
Generated

What is the physical state?
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Caption: Operational decision tree for segregating TMOS-d12 waste streams.

References & Regulatory Grounding
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« Sigma-Aldrich (MilliporeSigma).Safety Data Sheet: Tetramethyl Orthosilicate (CAS 681-84-
5). Retrieved February 9, 2026.

« National Institutes of Health (NIH) - PubChem.Tetramethyl Orthosilicate Compound
Summary. CID 12682.[1][6]

+ US Environmental Protection Agency (EPA).Resource Conservation and Recovery Act
(RCRA) Regulations - 40 CFR Part 261. (Identification and Listing of Hazardous Waste).

e The Sarpong Group (UC Berkeley).Standard Operating Procedure: Water Reactive
Materials. (Provides grounding for dry-solvent rinsing protocols).

« National Institute for Occupational Safety and Health (NIOSH).Pocket Guide to Chemical
Hazards: Methyl Silicate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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